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For Researchers, Scientists, and Drug Development Professionals

Hexazinone, a broad-spectrum herbicide, is frequently combined with other herbicides to

enhance its efficacy and broaden its weed control spectrum. Understanding the nature of these

interactions—whether synergistic, additive, or antagonistic—is crucial for developing effective

and efficient weed management strategies. This guide provides a comparative analysis of

Hexazinone's performance when mixed with other common herbicides, supported by

experimental data and detailed methodologies.

Hexazinone and Sulfometuron-methyl Combinations
Tank mixtures of hexazinone and sulfometuron-methyl are commonly used for weed control in

forestry, particularly in conifer plantations.[1] Research indicates that this combination can

provide effective control of a range of problematic weeds, although the specific outcomes can

be influenced by application rates and weed species.

Experimental Data
The following tables summarize the weed control efficacy of Hexazinone and Sulfometuron-

methyl combinations from field studies conducted in Fraser fir Christmas tree plantations.

Table 1: Efficacy of Hexazinone and Sulfometuron-methyl on Various Weed Species
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Herbicide
Treatment

Rate
(oz/acre)

Horseweed
Control (%)

Hoary
Alyssum
Control (%)

Common
Ragweed
Control (%)

Yellow
Foxtail
Control (%)

Hexazinone +

Sulfometuron

-methyl

7.5 ≈65[2][3] 100[2][3] - 100

Hexazinone +

Sulfometuron

-methyl

9.0 ≈65 100 - -

Note: Data sourced from studies conducted in Fraser fir plantations.

Table 2: Control of Quackgrass, Common Ragweed, and Horseweed

Herbicide
Treatment

Rate (lb ai/A)
Quackgrass
Control (%)

Common
Ragweed
Control (%)

Horseweed
Control (%)

Hexazinone +

Sulfometuron-

methyl

0.5 + 0.04 93-98
58-97 (rate

responsive)

58-97 (rate

responsive)

Hexazinone +

Sulfometuron-

methyl

0.7 + 0.065 93-98
58-97 (rate

responsive)

58-97 (rate

responsive)

Hexazinone +

Sulfometuron-

methyl

0.85 + 0.08 93-98
58-97 (rate

responsive)

58-97 (rate

responsive)

Hexazinone +

Sulfometuron-

methyl

1.7 + 0.16 93-98
58-97 (rate

responsive)

58-97 (rate

responsive)

Note: Data from a 2004 field study. 'Rate responsive' indicates that control percentages varied

with the application rate within the specified range.
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Experimental Protocol: Field Trial for Fraser Fir Weed
Control
A representative experimental protocol for evaluating these combinations is as follows:

Experimental Design: A randomized complete block design with multiple replications per

treatment is utilized.

Plot Size: Typically, plots are designed to be large enough to obtain accurate assessments,

for example, 2 x 10 m or 2 x 15 m.

Herbicide Application: Herbicides are applied using a calibrated sprayer to ensure uniform

coverage. Treatments include Hexazinone and Sulfometuron-methyl applied alone and in

combination at various rates. An untreated control plot is included for comparison.

Application Timing: Applications are typically made before budbreak in established Fraser fir

trees.

Data Collection: Weed control efficacy is visually assessed at multiple time points after

treatment (e.g., 4 months after treatment). Data on crop tolerance, such as tree height and

leader length, are also recorded.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine

significant differences between treatments.

Hexazinone and Diuron Combinations
The combination of hexazinone and diuron has proven effective for weed management in

sugarcane and pineapple cultivation. This tank mix offers broad-spectrum control of both

grasses and broadleaf weeds.

Experimental Data
Table 3: Efficacy of Hexazinone and Diuron in Sugarcane
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Herbicide
Treatment

Rate (kg a.i./ha) Target Weeds Efficacy

Diuron + Hexazinone 2.0 + 0.7
Broad spectrum of

weeds

Satisfactory weed

control, high cane

yields

Hexazinone + Diuron 0.719 + 2.048

Digitaria sanguinalis,

Colopogonio sp.,

Paspalum distichum,

Wedellia paludosa

Effective control

Diuron 46.8% +

Hexazinone 13.2%
3.0

Grass and

broadleaved weeds

More effective than

Diuron alone

Note: a.i. = active ingredient. Efficacy can be influenced by soil organic matter content.

Experimental Protocol: Sugarcane Weed Control Trial
The following protocol outlines a typical field experiment for this combination:

Experimental Design: Field trials are established on specific soil types (e.g., sandy soil)

relevant to the crop.

Treatments: Various rates of hexazinone and diuron, both individually and in combination,

are applied. Standard herbicide treatments for the crop are often included for comparison,

along with weedy and weed-free control plots.

Application: Herbicides are applied pre-emergence to the crop.

Assessments: Phytotoxicity to the sugarcane and the control of specific weed species are

evaluated at set intervals (e.g., 47, 78, and 111 days after application). Crop yield and quality

parameters are also measured.

Hexazinone and Imazapyr/Metsulfuron-methyl
Interactions
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The interaction between hexazinone and other herbicides like imazapyr or metsulfuron-methyl

can be more complex, exhibiting both synergistic and antagonistic effects depending on the

target weed species.

Experimental Data
One study observed an antagonistic interaction when hexazinone was mixed with metsulfuron-

methyl for the control of blackberry, resulting in no defoliation of the weed. Conversely, a

synergistic effect was observed between imazapyr and metsulfuron-methyl for blackberry

control in the same study.

Currently, there is a lack of comprehensive quantitative data from field trials specifically

evaluating the synergistic effects of Hexazinone combined with Imazapyr on a wide range of

weed species. While both are used in forestry and for woody vegetation control, detailed

efficacy data for their combined application is not readily available in the reviewed literature.

Hexazinone and Picloram Combinations
Information on the synergistic effects of combining hexazinone and picloram is also limited in

the available literature. Both are used for controlling broadleaf weeds and woody plants in

rangeland and pastures, but specific quantitative data on their synergistic interactions from

dedicated studies is not prevalent.

Visualizing Experimental and Logical Workflows
To better understand the processes involved in evaluating herbicide synergy, the following

diagrams are provided.

Experimental Workflow for Herbicide Synergy
Assessment

Greenhouse Screening Field Validation

1. Plant Propagation 2. Herbicide Application
(Single & Combination)

3. Data Collection
(% Weed Control)

4. Synergy Calculation
(e.g., Colby's Method) 5. Plot Establishment

Promising
Combinations

6. Herbicide Application 7. Efficacy & Crop Safety
Assessment 8. Data Analysis
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Caption: Workflow for evaluating herbicide synergy from greenhouse to field.

Signaling Pathway of Photosystem II (PSII) Inhibitors
Hexazinone and Diuron both act by inhibiting Photosystem II (PSII) in the electron transport

chain of photosynthesis.

Photosynthesis Electron Transport Chain

Photosystem II (PSII)

Plastoquinone

Cytochrome b6f
Reactive Oxygen
Species (ROS)

Production

Plastocyanin

Photosystem I (PSI)

Hexazinone &
Diuron

Block Electron
Transport

Cell Membrane
Damage & Death
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Caption: Mechanism of action for PSII-inhibiting herbicides like Hexazinone.

Colby's Method for Determining Synergy
Colby's method is a widely accepted formula for determining whether the interaction between

two herbicides is synergistic, additive, or antagonistic.

Inputs:
A = % control of Herbicide 1 alone
B = % control of Herbicide 2 alone

Expected Control (E) =
A + B - (A * B / 100)

Compare O and E

Observed Control (O) =
% control of Herbicide 1 + 2

Synergism
(O > E)

If

Additive
(O = E)

If

Antagonism
(O < E)

If

Click to download full resolution via product page

Caption: Logical flow of Colby's method for synergy calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexazinone-with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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